UAMC 00039 dihydrochloride

• CAS No.: 697797-51-6
• Product Name: UAMC 00039 dihydrochloride
• Molecular Formula: C16H26Cl3N3O
• Molecular Weight: 382.8 g/mol
• IUPAC Name: (2S)-2-amino-4-[(4-chlorophenyl)methylamino]-1-piperidin-1-ylbutan-1-one;dihydrochloride
• Standard InChI: InChI=1S/C16H24ClN3O.2ClH/c17-14-6-4-13(5-7-14)12-19-9-8-15(18)16(21)20-10-2-1-3-11-20;;/h4-7,15,19H,1-3,8-12,18H2;2*1H/t15-;;/m0../s1
• Standard InChIKey: IWXMOQGMIWZNPR-CKUXDGONSA-N
• Isomeric SMILES: C1CCN(CC1)C(=O)[C@H](CCNCC2=CC=C(C=C2)Cl)N.Cl.Cl
• SMILES: C1CCN(CC1)C(=O)C(CCNCC2=CC=C(C=C2)Cl)N.Cl.Cl
• Canonical SMILES: C1CCN(CC1)C(=O)C(CCNCC2=CC=C(C=C2)Cl)N.Cl.Cl
• Appearance: Crystalline solid
• Description: UAMC 00039 dihydrochloride is a potent inhibitor of dipeptidyl peptidase II (DPP-II) (IC50 = 0.48 nM). UAMC 00039 dihydrochloride exhibits selectivity for DPP-II against DPP-9, DPP-8 and DPP-IV (IC50 values are 78.6, 142 and 165 μM, respectively).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: UAMC00039, UAMC 00039, UAMC-00039, UAMC 00039 dihydrochloride, UAMC 00039 2HCl
• Reference: 1. Van Goethem et al (2011) Structure-activity relationship studies on isoindoline inhibitors of dipeptidyl peptidases 8 and 9 (DPP8, DPP9): is DPP8-selectivity an attainable goal? J.Med.Chem. 54 5737. PMID: 21711053.; 2. Maes et al (2007) Dipeptidyl peptidase 8/9-like activity in human leukocytes. J.Leukoc.Biol. 81 1252. PMID: 17287297
• PubChem Compound: 24757888
• Last Modified: Nov 11 2021